
3-Ethyl-2,2-dimethylpentane molecular structure
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethyl-2,2-dimethylpentane

Cat. No.: B097798 Get Quote

An In-depth Technical Guide to 3-Ethyl-2,2-dimethylpentane: Molecular Structure, Formula,

and Properties

This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and physicochemical properties of 3-Ethyl-2,2-dimethylpentane. It is intended for

researchers, scientists, and professionals in drug development and chemical synthesis who

require detailed information on this branched alkane.

Molecular Structure and Nomenclature
3-Ethyl-2,2-dimethylpentane is a saturated hydrocarbon belonging to the alkane class.[1] Its

systematic IUPAC name precisely describes its molecular structure. The structure is derived

from a parent five-carbon chain, which is indicated by the root name "pentane".[2][3]

The substituents on this pentane chain are identified by the prefixes:

"dimethyl": Indicates the presence of two methyl (-CH₃) groups.

"ethyl": Indicates the presence of one ethyl (-CH₂CH₃) group.

The numerical locants "2,2-" and "3-" specify the positions of these substituents along the

carbon chain. Therefore, the structure consists of:

A pentane backbone.
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Two methyl groups attached to the second carbon atom (C2).[2]

One ethyl group attached to the third carbon atom (C3).[2]

The condensed structural formula is CH₃−C(CH₃)₂−CH(C₂H₅)−CH₂−CH₃.[3]

Chemical Formula and Identifiers
The chemical formula for 3-Ethyl-2,2-dimethylpentane is C₉H₂₀.[1][4][5][6] It is an isomer of

nonane.

Key chemical identifiers for this compound are listed below:

IUPAC Name: 3-ethyl-2,2-dimethylpentane[7]

CAS Registry Number: 16747-32-3[4][6]

Canonical SMILES: CCC(CC)C(C)(C)C[1]

InChI: InChI=1S/C9H20/c1-6-8(7-2)9(3,4)5/h8H,6-7H2,1-5H3[1][4]

InChIKey: CLZCPQKGOAXOJT-UHFFFAOYSA-N[1][4]

Physicochemical Properties
A summary of the key quantitative data for 3-Ethyl-2,2-dimethylpentane is presented in the

table below.
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Property Value Reference(s)

Molecular Formula C₉H₂₀ [1][4][5][7]

Molecular Weight 128.2551 g/mol [4][6]

Exact Mass 128.156500638 Da [7]

Melting Point -99 °C [8]

Boiling Point 134 °C [8]

Critical Temperature 302 °C [8]

Critical Pressure 21.2 atm [8]

Experimental Protocols
While specific synthesis protocols for 3-Ethyl-2,2-dimethylpentane are not detailed in the

provided search results, mass spectrometry is a key analytical technique for its

characterization.[4][6] The following is a generalized protocol for Electron Ionization Mass

Spectrometry (EI-MS), a common method for analyzing volatile organic compounds like

alkanes.

Objective: To determine the mass-to-charge ratio (m/z) of the molecule and its fragments to

confirm its molecular weight and structural features.

Methodology: Electron Ionization Mass Spectrometry (EI-MS)

Sample Introduction: A small, pure sample of 3-Ethyl-2,2-dimethylpentane is introduced

into the mass spectrometer's inlet system. Due to its volatility, it is easily vaporized in a low-

pressure environment.

Ionization: The gaseous molecules pass into the ionization chamber. Here, they are

bombarded by a high-energy electron beam (typically 70 eV). This process ejects an electron

from the molecule, forming a positively charged molecular ion (M⁺•).

Fragmentation: The high energy of the electron beam imparts significant internal energy to

the molecular ion, causing it to break apart into smaller, charged fragments and neutral
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radicals. The fragmentation pattern is characteristic of the molecule's structure.

Acceleration: The positively charged ions (both the molecular ion and the fragment ions) are

accelerated by an electric field, ensuring they all have the same kinetic energy.

Mass Analysis: The accelerated ions travel through a magnetic or electric field in the mass

analyzer. The field deflects the ions based on their mass-to-charge ratio (m/z). Lighter ions

are deflected more than heavier ones.

Detection: An electron multiplier or Faraday cup detects the ions. The detector measures the

abundance of ions at each m/z value.

Data Output: The output is a mass spectrum, which is a plot of relative ion abundance versus

m/z. For 3-Ethyl-2,2-dimethylpentane, a peak corresponding to the molecular weight (m/z ≈

128) would be expected, along with other peaks corresponding to characteristic fragments.

Logical Structure Visualization
The following diagram illustrates the logical workflow for constructing the 3-Ethyl-2,2-
dimethylpentane molecule based on its IUPAC name.

IUPAC Name Analysis Molecular Structure Construction

3-Ethyl-2,2-dimethylpentane

Parent Chain: pentaneRoot name

Substituents:
- 2,2-dimethyl

- 3-ethyl

Prefixes

1. Draw 5-carbon chain
C-C-C-C-C

3. Add two methyl groups
at C2

2. Number the chain
C1-C2-C3-C4-C5

4. Add one ethyl group
at C3 Final Structure

Click to download full resolution via product page

Caption: Logical derivation of the 3-Ethyl-2,2-dimethylpentane structure from its IUPAC

name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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